N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-fluorobenzamide

• IUPAC Name: N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)-2-fluorobenzamide
• InChI: InChI=1S/C20H21FN2O2/c1-2-3-12-23-18-10-9-15(13-14(18)8-11-19(23)24)22-20(25)16-6-4-5-7-17(16)21/h4-7,9-10,13H,2-3,8,11-12H2,1H3,(H,22,25)
• InChI Key: DQNPHYSZHPNRMW-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C20H21FN2O2
• Molecular Weight: 340.4 g/mol
• CAS No.: 941905-50-6

Description

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C20H21FN2O2 and its molecular weight is 340.398. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Studies and Drug Development

1. If Channel Inhibitors

Compounds structurally related to N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-fluorobenzamide have been investigated for their potential as If current channel inhibitors. Such compounds are being developed as treatments for stable angina and atrial fibrillation due to their ability to modulate heart rate by inhibiting the "funny" If current channel expressed in the sinus node of the heart (Umehara et al., 2009).

2. Tumor Proliferation Imaging

Another application of related compounds is in imaging tumor proliferation. For example, fluorine-18 labeled benzamide analogs have been evaluated for their potential in positron emission tomography (PET) imaging of the sigma2 receptor status of solid tumors. Such imaging techniques are crucial for assessing tumor aggressiveness and monitoring response to treatment (Tu et al., 2007).

Chemical Synthesis and Methodology

3. Synthetic Routes Development

Efficient synthetic routes for related compounds, such as YM758 monophosphate, a potent If current channel inhibitor, have been developed. These methodologies focus on avoiding unstable intermediates and eliminating the need for purification by column chromatography, thus offering practical and scalable approaches to synthesizing pharmacologically relevant molecules (Yoshida et al., 2014).

Mechanistic Studies

4. Transporter-Mediated Excretion Investigation

Research on related compounds has also delved into the mechanisms of renal and hepatic excretion, particularly through transporter-mediated processes. Such studies are pivotal in understanding drug metabolism and optimizing pharmacokinetic profiles for therapeutic agents (Umehara et al., 2009).